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Compound of Interest

Compound Name: 2-Fluoro-5-methoxybenzonitrile

Cat. No.: B165117

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data for 2-
Fluoro-5-methoxybenzonitrile (CAS No. 127667-01-0). The information is compiled from
various supplier safety data sheets and toxicological resources to assist researchers and
professionals in the safe handling, storage, and use of this compound.

Hazard Identification and Classification

2-Fluoro-5-methoxybenzonitrile is classified as a hazardous substance. The signal word for
this chemical is "Danger".[1][2] The following tables summarize its hazard classifications and
statements according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral 3
Acute Toxicity, Dermal 3
Acute Toxicity, Inhalation 3
Skin Corrosion/Irritation 2

w

Specific Target Organ Toxicity (Single Exposure)

Source:[1][2]

Table 2: GHS Hazard and Precautionary Statements
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Type

Code

Statement

Hazard

H301 + H311 + H331

Toxic if swallowed, in contact
with skin or if inhaled.[1][2][3]

Hazard

H315

Causes skin irritation.[1][2]

Hazard

H335

May cause respiratory
irritation.[1][2]

Precautionary

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[3]

Precautionary

P270

Do not eat, drink or smoke

when using this product.[3]

Precautionary

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1][2]

[3]

Precautionary

P301 + P310

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor/physician.[3]

Precautionary

P302 + P352

IF ON SKIN: Wash with plenty

of water.[3]

Precautionary

P304 + P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[3]

Precautionary

P361 + P364

Take off immediately all
contaminated clothing and

wash it before reuse.[3]

Precautionary

P403 + P233

Store in a well-ventilated
place. Keep container tightly
closed.[3]

Source:[1][2][3]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Fluoro-5-methoxybenzonitrile is
provided in the table below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula CsHeFNO

Molecular Weight 151.14 g/mol [2][4]

Appearance White to almost white powder to crystal[4]
Melting Point 80 - 84 °C[4]

Purity = 98% (GC)[4]

Storage Temperature 2 - 8 °C[4]

Source:[2][4]

Experimental Protocols for Toxicological
Assessment

While specific quantitative toxicity data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for 2-Fluoro-5-methoxybenzonitrile are not readily available in the
searched literature, this section outlines the detailed methodologies for key toxicological
experiments that are typically conducted to determine such safety parameters.

Acute Oral Toxicity - Limit Test

The acute oral toxicity is often determined using a limit test, as described in regulatory
guidelines.

Objective: To determine if a substance is likely to cause death at a specified dose.

Methodology:
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Animal Model: Typically, young adult rats of a single sex (usually females, as they are often
slightly more sensitive) are used.

Dosage: A limit dose of 2000 mg/kg body weight is commonly used. For substances with
expected higher toxicity, a lower starting dose is selected.

Administration: The test substance is administered in a single dose by gavage using a
stomach tube.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

Skin Irritation - In Vitro Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This in vitro test is used to predict the skin irritation potential of chemicals.

Objective: To assess the potential of a substance to cause skin irritation.

Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional model
of human-derived epidermal keratinocytes.

Application: The test chemical is applied topically to the surface of the skin tissue model.

Exposure and Incubation: The exposure time is typically up to 60 minutes, followed by a
post-exposure incubation period of approximately 42 hours.

Viability Assessment: Cell viability is measured using the MTT assay. The reduction of MTT
to a blue formazan salt by metabolically active cells is quantified by measuring the optical
density.
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o Classification: A chemical is classified as an irritant if the tissue viability is reduced below a
certain threshold (e.g., < 50%) compared to the negative control.

Respiratory Irritation - In Vitro Reconstructed Human
Airway Epithelium Model

This in vitro method is used to assess the potential for respiratory tract irritation.
Objective: To evaluate the irritant effect of a chemical on the respiratory epithelium.

Methodology:

Test System: A three-dimensional model of human bronchial or tracheal epithelium cultured
at the air-liquid interface.

o Exposure: The test substance is applied to the apical surface of the tissue model, mimicking
inhalation exposure.

» Endpoint Measurement: A variety of endpoints can be measured, including cytotoxicity (e.g.,
LDH release), changes in tissue morphology, and the release of inflammatory mediators
(e.g., cytokines and chemokines).

o Data Analysis: The results are compared to negative and positive controls to determine the
irritant potential of the substance.

Safety Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate key workflows and logical
relationships for handling and responding to incidents involving 2-Fluoro-5-
methoxybenzonitrile.
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Risk Assessment & Control

Hazard Identification

Safe Handling & Storage
Avoid contact with skin, eyes, and clothing Store in a cool, dry, well-ventilated area.
Avoid ingestion and inhalation Keep container tightly closed

Click to download full resolution via product page

Caption: Hazard Identification and Mitigation Workflow for 2-Fluoro-5-methoxybenzonitrile.

Exposure to 2-Fluoro-5-methoxybenzonitrile

Inhalatio;/ Skin Contac}/ \Eye Contact \Ingestion

Click to download full resolution via product page

Caption: First Aid Response Protocol for Exposure to 2-Fluoro-5-methoxybenzonitrile.

Conclusion

2-Fluoro-5-methoxybenzonitrile is a compound with significant acute toxicity, as well as being
a skin and respiratory irritant. While specific quantitative toxicological data is not widely
published, the provided hazard classifications and precautionary statements necessitate
stringent safety measures. Researchers and drug development professionals must adhere to
the recommended handling, storage, and personal protective equipment guidelines to minimize
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exposure risks. The experimental protocols outlined in this guide provide a framework for the
types of studies required for a more comprehensive toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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